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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the microbiological composition of

authentic Şalgam, a traditional Turkish fermented beverage. With a focus on the core microbial

communities that drive its unique fermentation process, this document offers a comprehensive

overview for researchers, scientists, and professionals in drug development. The guide details

the key lactic acid bacteria and yeast species, presents quantitative data in a comparative

format, and provides a thorough description of the experimental protocols used for microbial

analysis.

Introduction to Şalgam and its Microbiome
Şalgam, also known as turnip juice, is a traditional fermented beverage originating from

southern Turkey. It is produced through the lactic acid fermentation of a mixture of black or

purple carrots (Daucus carota ssp. sativus var. atrorubens), turnip (Brassica rapa L.), bulgur

flour, rock salt, and water. The fermentation process is typically initiated by a sourdough starter,
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which introduces a complex consortium of microorganisms.[1] The resulting beverage is

characterized by its sour taste, reddish color, and distinct aroma.

The fermentation of Şalgam is a dynamic process driven by a succession of various

microorganisms, primarily lactic acid bacteria (LAB) and yeasts.[2] These microbes work in

synergy to metabolize the available carbohydrates from the raw materials, producing lactic

acid, ethanol, carbon dioxide, and a range of other volatile compounds that contribute to the

final sensory profile of the beverage.[2][3] The dominant microbial flora plays a crucial role in

not only the organoleptic properties but also the potential probiotic and functional

characteristics of Şalgam.

Microbiological Composition of Authentic Şalgam
The microbiological landscape of authentic Şalgam is rich and varied, with specific species of

lactic acid bacteria and yeasts consistently identified as the key players in the fermentation

process.

Dominant Lactic Acid Bacteria (LAB)
Lactic acid bacteria are the primary drivers of the fermentation, responsible for the

characteristic acidity of Şalgam. The most predominantly isolated and identified LAB species

include:

Lactiplantibacillus plantarum (formerly Lactobacillus plantarum): This species is consistently

reported as the most dominant LAB throughout the fermentation of Şalgam.[2][4][5] Its

prevalence is attributed to its high tolerance to acidic conditions and its ability to utilize a

wide range of carbohydrates.

Lacticaseibacillus paracasei (formerly Lactobacillus paracasei): Often found in significant

numbers, L. paracasei contributes to the acidification and flavor development of the

beverage.[2][6]

Levilactobacillus brevis (formerly Lactobacillus brevis): As a heterofermentative bacterium, L.

brevis produces lactic acid, ethanol, and carbon dioxide, contributing to both the acidity and

the effervescence of Şalgam.[2]
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Other notable LAB species that have been isolated from Şalgam include Lactobacillus

fermentum, Lactobacillus buchneri, Lactobacillus helveticus, and Pediococcus pentosaceus.

[2][6]

Dominant Yeasts
Yeasts in Şalgam fermentation contribute to the production of ethanol, carbon dioxide, and

various aromatic compounds, influencing the final flavor and aroma profile. The key yeast

species identified are:

Saccharomyces cerevisiae: This is the most frequently isolated and dominant yeast species

in Şalgam, particularly in the later stages of fermentation.[4][7] It is known for its robust

fermentation capabilities and tolerance to acidic environments.

Pichia kudriavzevii (also known as Issatchenkia orientalis): This acid-tolerant yeast is often

found in fermented foods and has been identified as a significant component of the Şalgam

microbiome.[7]

Galactomyces candidum (formerly Geotrichum candidum) and Candida krusei (now known

as Pichia kudriavzevii) have also been reported in studies on Şalgam spoilage and

fermentation.[4][7]

Quantitative Microbiological Data
The following tables summarize the quantitative data on the microbial populations in Şalgam at

different stages of fermentation, as reported in various studies. The counts are presented in log

colony-forming units per milliliter (log CFU/mL).

Table 1: Lactic Acid Bacteria (LAB) Counts in Şalgam Fermentation

Fermentation Stage LAB Count (log CFU/mL) Reference(s)

Beginning of Fermentation 6.70 - 7.95 [5][7]

Mid-Fermentation (Day 2-4) Increase observed [7]

End of Fermentation 7.30 - 11.78 [3][7]

Commercial Samples 6.97 (average) [3]
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Table 2: Yeast Counts in Şalgam Fermentation

Fermentation Stage
Total Yeast Count
(log CFU/mL)

Saccharomyces
cerevisiae Count
(log CFU/mL)

Reference(s)

Beginning of

Fermentation
4.40 - 7.80 4.86 [4][5][7]

Mid-Fermentation

(Day 2-4)
Increase observed 4.90 - 5.46 [4][7]

End of Fermentation 5.64 - 7.66 - [3][7]

Commercial Samples 5.64 (average) - [3]

Experimental Protocols
This section provides an overview of the methodologies commonly employed for the

microbiological analysis of Şalgam.

Culture-Based Methods for Enumeration and Isolation
Culture-based techniques are fundamental for quantifying and isolating viable microorganisms

from Şalgam.

1. Sample Preparation and Serial Dilution:

Aseptically collect a representative sample of Şalgam.

Prepare a ten-fold serial dilution of the sample using a sterile diluent such as 0.1% (w/v)

peptone water or 0.85% (w/v) saline solution.

2. Enumeration of Lactic Acid Bacteria (LAB):

Culture Medium: De Man, Rogosa and Sharpe (MRS) agar is the standard medium for the

selective enumeration of LAB.
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Plating: Use the pour plate or spread plate method to inoculate MRS agar plates with

appropriate dilutions.

Incubation: Incubate the plates anaerobically (e.g., using an anaerobic jar with a gas-

generating system) at 30-37°C for 48-72 hours.

Counting: Count the colonies on plates containing 30-300 colonies and calculate the number

of CFU/mL.

3. Enumeration of Yeasts:

Culture Medium: Malt Extract Agar (MEA) or Potato Dextrose Agar (PDA), often

supplemented with an antibacterial agent (e.g., chloramphenicol or oxytetracycline) to inhibit

bacterial growth, are commonly used.

Plating: Use the spread plate method.

Incubation: Incubate the plates aerobically at 25-30°C for 3-5 days.

Counting: Count the colonies and express the results as CFU/mL.

4. Isolation and Identification:

Select morphologically distinct colonies from the enumeration plates.

Purify the isolates by re-streaking on the respective agar media.

Perform initial characterization using Gram staining, catalase test, and microscopic

observation.

For species-level identification, further biochemical tests (e.g., API 50 CHL for LAB, API 20C

AUX for yeasts) or molecular methods are required.

Molecular Methods for Microbial Identification and
Community Analysis
Molecular techniques provide a more detailed and culture-independent view of the microbial

community in Şalgam.
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1. DNA Extraction:

Principle: The first critical step is to efficiently lyse the microbial cells and extract high-quality

genomic DNA.

Protocol Outline:

Centrifuge the Şalgam sample to pellet the microbial cells.

Wash the pellet with a suitable buffer (e.g., phosphate-buffered saline).

Perform enzymatic lysis (e.g., using lysozyme for bacteria and lyticase for yeast) followed

by mechanical disruption (e.g., bead beating) to break open the tough cell walls of Gram-

positive bacteria and yeasts.

Use a commercial DNA extraction kit (e.g., a kit designed for food or microbial samples)

following the manufacturer's instructions for DNA purification.

Assess the quality and quantity of the extracted DNA using spectrophotometry (e.g.,

NanoDrop) and gel electrophoresis.

2. 16S rRNA and ITS Gene Sequencing for Taxonomic Identification:

Principle: The 16S rRNA gene is a highly conserved gene in bacteria with variable regions

that are used for taxonomic classification. The Internal Transcribed Spacer (ITS) region is

similarly used for the identification of fungi, including yeasts.

Workflow:

PCR Amplification: Amplify the variable regions of the 16S rRNA gene (for bacteria) or the

ITS region (for fungi) from the extracted genomic DNA using universal primers.

Library Preparation: Prepare sequencing libraries from the PCR amplicons. This involves

cleaning up the PCR products, adding sequencing adapters and barcodes for multiplexing.

Sequencing: Perform high-throughput sequencing (e.g., on an Illumina MiSeq platform).
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Bioinformatic Analysis: Process the raw sequencing data to remove low-quality reads,

cluster sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence

Variants (ASVs), and assign taxonomy by comparing the sequences against a reference

database (e.g., Greengenes, SILVA for 16S rRNA; UNITE for ITS).

Visualization of Şalgam Fermentation Workflow
The following diagrams illustrate the traditional and direct methods of Şalgam production.
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Click to download full resolution via product page

Caption: Traditional Şalgam Fermentation Workflow.
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Caption: Direct Şalgam Fermentation Workflow.

Conclusion
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The microbiological composition of authentic Şalgam is a complex and fascinating ecosystem

dominated by specific species of lactic acid bacteria and yeasts. Understanding this

microbiome is crucial for ensuring product quality, consistency, and safety. The data and

protocols presented in this technical guide provide a solid foundation for further research into

the functional properties of Şalgam's microbial community, with potential applications in the

development of novel probiotics and functional foods. The continued application of both

traditional and modern microbiological techniques will undoubtedly uncover further intricacies

of this traditional fermented beverage.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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